Cas no 2034997-57-2 ((2Z)-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2Z)-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 2034997-57-2
• MF: C₁₇H₁₈N₆OS
• MW: 354.429420948029
• CID: 6216801
• PubChem ID: 121019814
• Update Time: 2025-05-30

(2Z)-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide
• AKOS026702793
• (Z)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-3-(thiophen-2-yl)acrylamide
• 2034997-57-2
• (Z)-N-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-3-thiophen-2-ylprop-2-enamide
• (2Z)-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide
• F6524-5338

• Inchi： 1S/C17H18N6OS/c24-17(8-5-13-4-3-11-25-13)18-12-16-20-19-14-6-7-15(21-23(14)16)22-9-1-2-10-22/h3-8,11H,1-2,9-10,12H2,(H,18,24)/b8-5-
• InChI Key： CNRKWBUCABMPQV-YVMONPNESA-N
• SMILES： S1C=CC=C1/C=C\C(NCC1=NN=C2C=CC(=NN21)N1CCCC1)=O

Computed Properties

• Exact Mass: 354.12628039g/mol
• Monoisotopic Mass: 354.12628039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Additional information on (2Z)-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide

Chemical Compound CAS No. 2034997-57-2: (2Z)-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide

The compound with CAS No. 2034997-57-2, named (2Z)-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a pyrrolidine ring, a triazolopyridazine moiety, and a thiophene group. The thiophene component contributes to the molecule's aromaticity and electronic properties, while the triazolopyridazine system enhances its stability and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug design. The pyrrolidine group within this compound is known for its ability to modulate pharmacokinetic properties, such as solubility and bioavailability. This makes the compound a promising candidate for drug delivery systems. Additionally, the propenamide segment of the molecule has been shown to exhibit potential anti-inflammatory and antioxidant activities, which are critical in the development of therapeutic agents.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the triazolopyridazine ring system through cyclization reactions and the subsequent introduction of the thiophene group via cross-coupling methods. Researchers have also explored various substituent effects on the molecule's properties, revealing that the Z-isomer configuration significantly influences its biological activity.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been tested as a potential inhibitor of certain enzymes involved in inflammatory pathways. Its ability to interact with biological targets through hydrogen bonding and π–π interactions makes it a valuable tool in drug discovery programs. Furthermore, in materials science, this compound has been investigated for its potential use as a precursor in the synthesis of advanced materials with tailored electronic properties.

Recent advancements in computational chemistry have allowed for a deeper understanding of this compound's molecular behavior. Quantum mechanical calculations have revealed that the thiophene group plays a crucial role in stabilizing the molecule's excited states, which is essential for applications in optoelectronic devices. Additionally, molecular dynamics simulations have provided insights into its conformational flexibility and binding affinity to various receptors.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's properties and potential uses. Its unique combination of structural features makes it a versatile building block for designing novel compounds with enhanced functionality. As research continues to unfold, this compound is expected to contribute to breakthroughs in both medicinal chemistry and materials science.